One-step uniform rotation solvothermal synthesis of a Li3VO4@rGO anode material with superior cycling and rate performance†
CrystEngComm Pub Date: 2023-11-20 DOI: 10.1039/D3CE00918A
Abstract
Given its safer working potential and higher theoretical capacity, Li3VO4 has become a potential alternative anode material to graphite. However, the hydrophilicity, low electrical conductivity, and unsatisfactory reaction kinetics of the Li3VO4 anode pose a challenge. In this paper, a graphene-wrapped Li3VO4@rGO hybrid was prepared using a novel efficient uniform rotation solvothermal (URS) method. Graphene with high electrical conductivity accelerates the reaction kinetics of the anode material to improve its rate performance. The URS method restrains the agglomeration of particles to shorten the diffusion paths of Li+. The uniform reaction obtained by this method and the lamellar shape of graphene synergistically enlarge the specific surface area of Li3VO4 to supply additional active sites for the extraction/insertion of Li+. Therefore, Li3VO4@rGO–R exhibits superior cycling performance (249.5 mA h g−1 after 4000 cycles at 5 A g−1) and rate performance (243.3 mA h g−1 at 10 A g−1). This study provides a versatile and efficient method for enhancing the electrochemical performance of anode materials.
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Journal Name：CrystEngComm
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CAS no.: 126840-22-0
